N-(4-ethoxyphenyl)-2-{[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-[[5-(4-nitrophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]propanamide
• InChI: InChI=1S/C25H23N5O4S/c1-3-34-22-15-11-19(12-16-22)26-24(31)17(2)35-25-28-27-23(29(25)20-7-5-4-6-8-20)18-9-13-21(14-10-18)30(32)33/h4-17H,3H2,1-2H3,(H,26,31)
• InChI Key: MEHSBIPQXKWGKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(C)SC2=NN=C(N2C3=CC=CC=C3)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C25H23N5O4S
• Molecular Weight: 489.5 g/mol

Description

N-(4-ethoxyphenyl)-2-{[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanamide is a useful research compound. Its molecular formula is C25H23N5O4S and its molecular weight is 489.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-ethoxyphenyl)-2-{[5-(4-nitrophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}propanamide is 489.14707541 g/mol and the complexity rating of the compound is 688. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant and Anticancer Activity

A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which share structural similarities with the queried compound, showed significant antioxidant and anticancer activities. The compounds were synthesized with various moieties, including triazolethione, and tested for their biological activities. Specifically, certain derivatives exhibited antioxidant activity surpassing that of ascorbic acid and demonstrated cytotoxic effects against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines, highlighting their potential in cancer therapy (Tumosienė et al., 2020).

Ligands for Serotonin Receptor

Another study synthesized a series of triazole derivatives aiming to find new selective ligands for the 5-HT1A serotonin receptor. These compounds, including triazole derivatives with substituted phenyl groups, were evaluated for their affinity towards the 5-HT1A receptor. The study contributes to the understanding of the compound's potential application in neurological research and development of therapeutics targeting serotonin receptors (Salerno et al., 2004).

Antimicrobial Activity

The antimicrobial properties of triazole derivatives were also explored. New compounds were synthesized and assessed for their in vitro cytotoxic properties against various human cancer cell lines. Among these, certain derivatives showed promising activity against cervical, colorectal, and ovarian carcinoma cell lines, suggesting their utility as antimicrobial and anticancer agents (Pandey et al., 2020).